5,6-Diphenyl-1,2,4-triazine

• IUPAC Name: 5,6-diphenyl-1,2,4-triazine
• InChI: InChI=1S/C15H11N3/c1-3-7-12(8-4-1)14-15(18-17-11-16-14)13-9-5-2-6-10-13/h1-11H
• InChI Key: YPDRKSCNHYYJCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=NC=N2)C3=CC=CC=C3
• Molecular Formula: C15H11N3
• DSSTOX Substance ID: DTXSID60291255
• Molecular Weight: 233.27 g/mol
• CAS RN: 21134-91-8

Description

5,6-Diphenyl-1,2,4-triazine is a type of heterocyclic compound. It is widely utilized as a reagent for the determination of sub microgram levels of iron in serum. It is also used for the simultaneous determination of iron and copper.

Synthesis Analysis

1,2,4-Triazines and its derivatives have been found to exhibit a variety of biological applications such as antifungal, anti-HIV, anticancer, antiinflammatory, analgesic and antihypertensive, cardiotonic, neuroleptic, nootropic, antihistaminergic, tuberculostatic, antiviral, anti-protozoal, estrogen receptor modulators, antimalarial, cyclin-dependent kinase inhibitors, antimicrobial and antiparasitic activities. The synthesis of 1,2,4-triazine derivatives involves various synthetic routes through microwave-assisted, solid-phase, metal-based, [4+2] cycloaddition, and multicomponent one-pot reactions.

Molecular Structure Analysis

The molecular structure of 5,6-Diphenyl-1,2,4-triazine is characterized by a linear formula of C15H11N3. Its CAS Number is 21134-91-8 and it has a molecular weight of 233.275.

Scientific Research Applications

1. Synthesis and Chemical Properties 5,6-Diphenyl-1,2,4-triazine has been extensively studied for its synthesis and chemical behavior. It demonstrates significant reactivity towards various nucleophilic and electrophilic reagents, making it a valuable compound in chemical research. The unique features of 5,6-Diphenyl-1,2,4-triazine contribute to its significance in medicinal, pharmacological, and biological studies (Reda M. Abdel-Rahman et al., 2015).

2. Corrosion Inhibition In the field of materials science, 5,6-Diphenyl-1,2,4-triazine derivatives have shown promise as corrosion inhibitors for mild steel in acidic environments. The efficiency of these inhibitors increases with concentration and exhibits dependence on temperature. Their effectiveness is supported by various methods, including gravimetric analysis and electrochemical studies (Ambrish Singh et al., 2018).

3. Optical and Electronic Properties The novel bis(5,6-diphenyl-1,2,4-triazines) have been synthesized and characterized, revealing significant biological and pharmacological activities. These compounds demonstrate specific absorption and emission spectra, making them useful in studies of molecular structures and optical properties (Mahmoud A. S. Sakr et al., 2021).

4. Coordination Chemistry 5,6-Diphenyl-1,2,4-triazine exhibits interesting coordination behavior with copper cations. This coordination has been extensively studied, providing insights into the structural and electronic nature of the resulting complexes. Such studies are important in the field of coordination chemistry and material science (B. Machura et al., 2008).

5. Antitumor Activity Various derivatives of 5,6-Diphenyl-1,2,4-triazine have been synthesized and evaluated for their potential as antitumor agents. These compounds have demonstrated significant inhibition activities against different cancer cell lines, highlighting their potential in cancer research (I. Nassar, 2013).

6. Pesticidal Activities Some substituted 1,2,4-triazines, including 5,6-diphenyl-1,2,4-triazine derivatives, have been synthesized and tested for their pesticidal activities. These studies are significant for the development of new, effective pesticides (A. Gupta et al., 1985).

Safety and Hazards

5,6-Diphenyl-1,2,4-triazine may be harmful if inhaled, swallowed, or absorbed through the skin. It can cause skin, eye, and respiratory tract irritation. It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure.